4-Isopropyl-3,4,5,6,7,8-hexahydroquinazoline-2-thiol

• IUPAC Name: 4-propan-2-yl-3,4,5,6,7,8-hexahydro-1H-quinazoline-2-thione
• InChI: InChI=1S/C11H18N2S/c1-7(2)10-8-5-3-4-6-9(8)12-11(14)13-10/h7,10H,3-6H2,1-2H3,(H2,12,13,14)
• InChI Key: HEGPWLIGDINTCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C2=C(CCCC2)NC(=S)N1
• Molecular Formula: C11H18N2S
• DSSTOX Substance ID: DTXSID40387761
• Molecular Weight: 210.34 g/mol
• CAS RN: 378760-14-6

Description

“4-Isopropyl-3,4,5,6,7,8-hexahydroquinazoline-2-thiol” is a chemical compound with the CAS Number: 378760-14-6. It has a molecular weight of 210.34 and its IUPAC name is 4-isopropyl-3,4,5,6,7,8-hexahydro-2(1H)-quinazolinethione.

Physical and Chemical Properties This compound is a solid at room temperature. Its InChI Code is 1S/C11H18N2S/c1-7(2)10-8-5-3-4-6-9(8)12-11(14)13-10/h7,10H,3-6H2,1-2H3,(H2,12,13,14).

Scientific Research Applications

Thermo-responsive Polyoxazolines with 4-Isopropyl-3,4,5,6,7,8-Hexahydroquinazoline-2-thiol Modification

Modification of polyoxazolines using thiols, including 4-isopropyl-3,4,5,6,7,8-hexahydroquinazoline-2-thiol, results in the development of thermo-responsive polymers. These polymers can have finely-tuned cloud points over a wide temperature range, depending on the composition and hydrophilicity of the side chain. This enables the creation of glycopolymers with predictable cloud points, useful in various scientific applications (Diehl & Schlaad, 2009).

Synthesis and Chemistry

Synthesis of Hexahydroquinazoline Derivatives via Three Component Cyclocondensation

This study demonstrates the synthesis of 3,4,5,6,7,8-hexahydroquinazolin-2(1H)-ones, including compounds with 4-isopropyl modifications, using a three-component cyclocondensation process. This method involves the condensation of ketones, aldehydes, and urea/thiourea, showcasing the versatility in creating various hexahydroquinazoline derivatives for research purposes (Phucho et al., 2010).

Asymmetric Coordination Chemistry

Chiral Oxazolines for Asymmetric Synthesis of Polypyridyl Ruthenium Complexes

In this research, (4S)-2-(4-isopropyl-4,5-dihydrooxazol-2-yl)-4-nitrobenzenethiol, a related compound, is used as a chiral auxiliary in the asymmetric synthesis of polypyridyl ruthenium complexes. This highlights the utility of such compounds in creating chiral metal complexes, important in various fields of chemistry and material science (Wenzel & Meggers, 2012).

Organic Synthesis and Catalysis

Metal-Free Approach to Aminobenzoxazoles and Aminoquinazolines

This paper outlines a method for the direct amination of heterocyclic thiols, including those related to 4-isopropyl hexahydroquinazoline, to create valuable aminobenzoxazole and aminoquinazoline derivatives. The process uses visible light and a metal-free Rose Bengal catalyst, indicating the potential for green chemistry applications (Rattanangkool et al., 2017).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed (H302), may cause skin irritation (H315), may cause serious eye irritation (H319), and may cause respiratory irritation (H335).